1-(Ethanesulfonyl)-2-methoxybenzene
Overview
Description
1-(Ethanesulfonyl)-2-methoxybenzene, also known as ESM, is an organic compound that belongs to the class of sulfones. It is a white crystalline powder that is insoluble in water but soluble in organic solvents. ESM has been widely used in various fields, including organic synthesis, pharmaceuticals, and agrochemicals.
Mechanism of Action
The mechanism of action of 1-(Ethanesulfonyl)-2-methoxybenzene is not fully understood. However, it is believed that 1-(Ethanesulfonyl)-2-methoxybenzene works by inhibiting the activity of enzymes that are involved in the biosynthesis of folic acid. Folic acid is essential for the growth and survival of bacteria and plants. Therefore, 1-(Ethanesulfonyl)-2-methoxybenzene can be used as a herbicide and fungicide.
Biochemical and Physiological Effects:
1-(Ethanesulfonyl)-2-methoxybenzene has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-(Ethanesulfonyl)-2-methoxybenzene inhibits the growth of various bacteria and fungi. 1-(Ethanesulfonyl)-2-methoxybenzene has also been shown to have anti-inflammatory and analgesic effects. In vivo studies have shown that 1-(Ethanesulfonyl)-2-methoxybenzene has a low toxicity profile and does not cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(Ethanesulfonyl)-2-methoxybenzene is its wide range of applications in various fields, including organic synthesis, pharmaceuticals, and agrochemicals. 1-(Ethanesulfonyl)-2-methoxybenzene is also relatively easy to synthesize in the laboratory. However, one of the limitations of 1-(Ethanesulfonyl)-2-methoxybenzene is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the research and development of 1-(Ethanesulfonyl)-2-methoxybenzene. One potential direction is the synthesis of new derivatives of 1-(Ethanesulfonyl)-2-methoxybenzene with improved solubility and efficacy. Another potential direction is the development of new applications for 1-(Ethanesulfonyl)-2-methoxybenzene in fields such as materials science and catalysis. Additionally, further research is needed to fully understand the mechanism of action of 1-(Ethanesulfonyl)-2-methoxybenzene and its potential as a therapeutic agent for various diseases.
In conclusion, 1-(Ethanesulfonyl)-2-methoxybenzene is a versatile compound that has been widely used in various fields, including organic synthesis, pharmaceuticals, and agrochemicals. Its mechanism of action is not fully understood, but it has been shown to have various biochemical and physiological effects. While 1-(Ethanesulfonyl)-2-methoxybenzene has some limitations, its wide range of applications and potential for future research make it an important compound in scientific research.
Scientific Research Applications
1-(Ethanesulfonyl)-2-methoxybenzene has been extensively used in scientific research for its various applications. In organic synthesis, 1-(Ethanesulfonyl)-2-methoxybenzene has been used as a reagent for the synthesis of various compounds, including sulfonamides, sulfones, and sulfoxides. 1-(Ethanesulfonyl)-2-methoxybenzene has also been used as a protecting group for alcohols and amines. In pharmaceuticals, 1-(Ethanesulfonyl)-2-methoxybenzene has been used as a key intermediate in the synthesis of drugs such as sulfa drugs and anti-inflammatory agents. In agrochemicals, 1-(Ethanesulfonyl)-2-methoxybenzene has been used as a herbicide and fungicide.
properties
IUPAC Name |
1-ethylsulfonyl-2-methoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3S/c1-3-13(10,11)9-7-5-4-6-8(9)12-2/h4-7H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVIDNFDGCXYYTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC=C1OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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